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Compound of Interest

Compound Name:
Fluoro(2-

methoxyphenyl)dimethylsilane

CAS No.: 64544-56-5

Cat. No.: B14492511

Get Quote

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern

medicinal chemistry, offering a powerful tool to modulate the pharmacokinetic and

pharmacodynamic properties of drug candidates.[1][2] When combined with the versatile

chemistry of organosilanes, fluorinated arylsilanes emerge as valuable building blocks for the

synthesis of complex pharmaceutical intermediates. This guide provides a comprehensive

technical overview of Fluoro(2-methoxyphenyl)dimethylsilane and its closely related

analogs.

It is important to note that a specific CAS number for "Fluoro(2-
methoxyphenyl)dimethylsilane" is not uniquely defined in major chemical databases as the

position of the fluorine atom on the phenyl ring is not specified. Commercially available and

well-documented analogs include (5-Fluoro-2-methoxyphenyl)trimethylsilane (CAS: 708-50-9)

[3] and (2-Fluoro-6-methoxyphenyl)trimethylsilane (CAS: 2183971-82-4).[4][5] This guide will

focus on the synthesis, properties, and applications of these representative compounds, with

the understanding that the principles discussed are broadly applicable to the dimethylsilane

derivatives.
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Physicochemical Properties and Structural
Attributes
The interplay between the fluorine substituent, the methoxy group, and the dimethylsilyl moiety

dictates the unique reactivity and utility of these compounds.

Property
(5-Fluoro-2-
methoxyphenyl)trimethylsi
lane

(2-Fluoro-6-
methoxyphenyl)trimethylsi
lane

CAS Number 708-50-9[3] 2183971-82-4[4][5]

Molecular Formula C10H15FOSi[3] C10H15FOSi[4][5]

Molecular Weight 198.31 g/mol [3] 198.31 g/mol [4][5]

Appearance Colorless to light yellow liquid
Not specified, likely a liquid or

low-melting solid

Storage Sealed in dry, 2-8°C[3] Sealed in dry, 2-8°C[4]

The electron-withdrawing nature of the fluorine atom can influence the nucleophilicity of the

aromatic ring and the stability of reaction intermediates. The ortho-methoxy group can direct

ortho-lithiation, providing a handle for further functionalization. The trimethylsilyl group is a

versatile functional group that can be used in a variety of transformations, including as a

protecting group or a precursor for cross-coupling reactions.

Synthesis Strategies: A Step-by-Step Approach
The synthesis of fluorinated (2-methoxyphenyl)silanes typically involves the introduction of the

silyl group onto a pre-functionalized aromatic ring. A general and robust method is the directed

ortho-metalation followed by quenching with an electrophilic silicon source.

General Protocol for the Synthesis of (Fluoro-2-
methoxyphenyl)trimethylsilanes
This protocol outlines the synthesis of a (Fluoro-2-methoxyphenyl)trimethylsilane via a directed

ortho-lithiation pathway.
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Step 1: Preparation of the Starting Material The synthesis begins with the appropriate fluoro-

methoxy-benzene derivative. For example, to synthesize (5-Fluoro-2-

methoxyphenyl)trimethylsilane, one would start with 4-fluoro-1-methoxybenzene.

Step 2: Directed Ortho-Metalation

Dissolve the fluoro-methoxy-benzene starting material in a dry, aprotic solvent such as

tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen).

Cool the solution to a low temperature, typically -78°C, using a dry ice/acetone bath.

Slowly add a strong organolithium base, such as n-butyllithium (n-BuLi) or sec-butyllithium

(sec-BuLi), dropwise to the solution. The methoxy group directs the deprotonation to the

ortho position.

Step 3: Silylation

After stirring at low temperature for a period to ensure complete deprotonation, an

electrophilic silicon source, such as trimethylsilyl chloride (TMSCl), is added to the reaction

mixture.

The reaction is allowed to slowly warm to room temperature and stirred until the reaction is

complete, which can be monitored by thin-layer chromatography (TLC).

Step 4: Workup and Purification

The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium

chloride (NH4Cl).

The aqueous layer is extracted with an organic solvent, such as diethyl ether or ethyl

acetate.

The combined organic layers are washed with brine, dried over an anhydrous drying agent

(e.g., Na2SO4 or MgSO4), and the solvent is removed under reduced pressure.

The crude product is then purified, typically by fractional distillation under reduced pressure

or by column chromatography on silica gel.
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Caption: General synthesis workflow for Fluoro(2-methoxyphenyl)trimethylsilane.

Applications in Drug Discovery and Development
Fluorinated arylsilanes are versatile intermediates in the synthesis of complex organic

molecules, with several key applications in drug discovery.

Precursors for Cross-Coupling Reactions
The trimethylsilyl group can be readily converted to other functional groups, such as boronic

acids or stannanes, which are key partners in palladium-catalyzed cross-coupling reactions

(e.g., Suzuki, Stille, and Hiyama couplings). These reactions are fundamental in constructing

the carbon-carbon and carbon-heteroatom bonds that form the backbone of many drug

molecules.

Caption: Hiyama cross-coupling using a fluorinated arylsilane.

Building Blocks for Bioactive Molecules
The fluorinated methoxyphenyl motif is present in numerous biologically active compounds.

The strategic placement of fluorine can enhance metabolic stability by blocking sites of

oxidative metabolism, and it can also modulate the pKa of nearby functional groups, which can

impact receptor binding and cell permeability.[1] The use of pre-functionalized building blocks

like fluoro(2-methoxyphenyl)dimethylsilane can streamline the synthesis of these complex

targets.

Radiotracers for PET Imaging
The fluorine-18 isotope is a widely used positron emitter in Positron Emission Tomography

(PET) imaging, a non-invasive technique that plays a crucial role in drug development and

clinical diagnostics.[6] Fluorinated arylsilanes can serve as precursors for the introduction of

18F, enabling the synthesis of radiolabeled drug candidates for in vivo imaging studies to

assess target engagement and pharmacokinetics.[6][7]

Safety and Handling
As with all organosilane compounds, proper safety precautions must be observed when

handling fluoro(2-methoxyphenyl)dimethylsilane and its analogs.
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General Handling: Work in a well-ventilated fume hood and wear appropriate personal

protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab

coat.[8]

Flammability: While not as pyrophoric as some other organometallic reagents, organosilanes

can be flammable. Keep away from ignition sources.[9]

Toxicity: The toxicological properties of many research chemicals are not fully characterized.

Avoid inhalation, ingestion, and skin contact.[8][10] In case of exposure, seek immediate

medical attention.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[3][4]

Conclusion
Fluoro(2-methoxyphenyl)dimethylsilane and its analogs are valuable and versatile reagents

in the toolbox of the modern medicinal chemist. Their unique combination of a fluorinated

aromatic ring, a directing methoxy group, and a reactive silyl moiety provides a powerful

platform for the synthesis of complex and biologically active molecules. A thorough

understanding of their synthesis, properties, and reactivity is essential for leveraging their full

potential in the discovery and development of new therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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